N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C16H13F6NO4S/c17-15(18,19)11-3-1-10(2-4-11)14(24)9-23-28(25,26)13-7-5-12(6-8-13)27-16(20,21)22/h1-8,14,23-24H,9H2
• InChI Key: OCWPNMVRTVJNHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CNS(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F)O)C(F)(F)F
• Molecular Formula: C16H13F6NO4S
• Molecular Weight: 429.3 g/mol

Description

N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C16H13F6NO4S and its molecular weight is 429.33. The purity is usually 95%.
BenchChem offers high-quality N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Endothelin Antagonists and Pharmacology N-(2-Hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide and similar compounds have been investigated for their role as endothelin-A (ETA) selective antagonists. Research has shown that these compounds, with specific substitutions, exhibit improved binding and functional activity as endothelin antagonists. For example, BMS-187308, a derivative of such compounds, demonstrated promising oral activity in inhibiting the pressor effect caused by ET-1 infusion in rats, highlighting its potential in modulating endothelin-1 activity in nonhuman primates (Murugesan et al., 1998).

2. Kynurenine 3-Hydroxylase Inhibitors Derivatives of N-(2-Hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide have been synthesized and evaluated as inhibitors of kynurenine 3-hydroxylase. These compounds have shown high-affinity inhibition of this enzyme, which is significant in exploring the role of the kynurenine pathway after neuronal injury (Röver et al., 1997).

3. Anti-Inflammatory and Anticancer Agents Novel derivatives of N-(2-Hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide have been explored for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Certain compounds in this class have displayed modest inhibition of HCV NS5B RdRp activity and have been tested for their anticancer activity against human tumor cell lines, showing promising results in terms of anti-inflammatory and analgesic activities (Küçükgüzel et al., 2013).

4. Liquid Crystalline Polysiloxanes Research on fluorinated monomers containing ester functions in the spacer, which includes derivatives of N-(2-Hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide, has led to the development of side chain liquid crystalline polysiloxanes. These compounds demonstrate high smectogen properties, with potential applications in materials science and engineering (Bracon et al., 2000).